2-chloro-N-[(3,4-dihydro-2H-1-benzopyran-6-yl)(phenyl)methyl]pyridine-4-carboxamide

• IUPAC Name: 2-chloro-N-[3,4-dihydro-2H-chromen-6-yl(phenyl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C22H19ClN2O2/c23-20-14-18(10-11-24-20)22(26)25-21(15-5-2-1-3-6-15)17-8-9-19-16(13-17)7-4-12-27-19/h1-3,5-6,8-11,13-14,21H,4,7,12H2,(H,25,26)
• InChI Key: UIWCZMQMKJWAOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)C(C3=CC=CC=C3)NC(=O)C4=CC(=NC=C4)Cl)OC1
• Molecular Formula: C22H19ClN2O2
• Molecular Weight: 378.8 g/mol

Description

The compound “2-chloro-N-[(3,4-dihydro-2H-1-benzopyran-6-yl)(phenyl)methyl]pyridine-4-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a benzopyran ring, which is a fused ring structure containing a benzene ring and a pyran ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. The 3D structure may be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The carboxamide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the pyridine ring might contribute to its basicity, while the carboxamide group could form hydrogen bonds.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. It could potentially interact with biological targets via the pyridine ring or the carboxamide group.

Safety and Hazards

As with any chemical compound, handling “2-chloro-N-[(3,4-dihydro-2H-1-benzopyran-6-yl)(phenyl)methyl]pyridine-4-carboxamide” would require appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety protocols.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for potential use in various fields such as medicinal chemistry.